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Compound of Interest

Compound Name: Tetraoctylammonium chloride

Cat. No.: B1589587 Get Quote

This guide provides essential technical information regarding tetraoctylammonium chloride,

a quaternary ammonium salt with significant applications in research and industry. It is intended

for researchers, scientists, and professionals in drug development who require precise data on

its physicochemical properties.

Core Physicochemical Data
Tetraoctylammonium chloride is a versatile phase transfer catalyst and surfactant. Its key

quantitative data are summarized below for easy reference.

Property Value Citations

Molecular Formula C32H68ClN [1][2][3]

Molecular Weight 502.34 g/mol [1][3][4]

Linear Formula [CH3(CH2)7]4N(Cl) [4]

Molecular Structure and Composition
The molecular structure of tetraoctylammonium chloride consists of a central nitrogen atom

covalently bonded to four octyl groups, forming a tetraoctylammonium cation. This cation is

ionically bonded to a chloride anion.
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Molecular components of tetraoctylammonium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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